Cas no 2444-46-4 (Nonivamide)

• Product Name: Nonivamide
• CAS No: 2444-46-4
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• MDL: MFCD00017286
• CID: 42979
• PubChem ID: 2998
• Update Time: 2025-10-31

Nonivamide Chemical and Physical Properties

Names and Identifiers

• Nonivamide
• 8-METHYL-N-VANILLYLNONANAMIDE
• 8-METHYL-N-VANILLYLNONENAMIDE
• CAPSAICIN
• CAPSAICIN, DIHYDRO-
• CAPSAICINE SYNTHETIC
• CAPSAICIN (SYNTHETIC)
• CAPSAICIN SYNTHETIC ANALOG
• DIHYDROCAPSAICIN
• N-(4-HYDROXY-3-METHOXYBENZYL)NONANAMIDE
• N-[(4-HYDROXY-3-METHOXYPHENYL)METHYL]-8-METHYL NONANAMIDE
• N-[(4-HYDROXY-3-METHOXYPHENYL)METHYL]-NONANAMIDE
• N-NONYLVANYLAMIDE
• NONANOIC ACID VANILLYLAMIDE
• NONANYL VANILLYLAMIDE
• NONYLIC VANILLYLAMIDE
• NONYLVANYLAMIDE
• N-PELARGONIC ACID VANILLYLAMIDE
• N-PELARGONYLVANILLYLAMIDE
• N-VANILLYLNONAMIDE
• N-Vanillylnonanamide
• PSEUDOCAPSAICIN(NONIVAMIDE)(P) PrintBack
• PSEUDOCAPSAICIN(NONIVAMIDE)(RG)
• (N-(4-Hydroxy-3-methoxybenzyl)nonanamide
• Capsaicin std.
• Capsaicin sy
• Capsaicinoid
• NON-4-ENE
• NonvaMide
• nonylic acid vanillylamide
• N-vanillyl-nonanamide
• N-Vanillylpelargonamide
• Pelargonic acid vanillylamide
• PSEUDOCAPSAICIN
• Synthetic capsaicin
• Zostrix
• CAPSAICINE
• Qutenza
• (E)-Capsaicin
• Styptysat
• Axsain
• Isodecenoic acid vanillylamide
• E-CAPSAICIN
• trans-8-Methyl-N-vanillyl-6-nonenamide
• Capsaicin [USAN]
• Caswell No. 158
• Transacin
• Vanilloid
• (E)-8-Methyl-N-vanillyl-6-nonenamide
• trans-Capsaicin
• FEMA No. 3404
• 8-Methyl-N-vanillyl-trans-6-nonenamide
• C18H27NO3
• Capsaicin (JAN/USP)
• 8-Methyl-N-Vanillyl-6-Nonenamide
• 6-Nonenamide, 8-methyl-N-vanillyl-, (E)-
• Z
• SMR001230764
• 8-Nordihydrocapsaicin
• MLS002153373
• N-Vanillylnonanamide,98%

• MDL： MFCD00017286
• Inchi： 1S/C17H27NO3/c1-3-4-5-6-7-8-9-17(20)18-13-14-10-11-15(19)16(12-14)21-2/h10-12,19H,3-9,13H2,1-2H3,(H,18,20)
• InChI Key： RGOVYLWUIBMPGK-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(NCC1C=C(OC)C(O)=CC=1)=O

Computed Properties

• Exact Mass: 293.19900
• Monoisotopic Mass: 293.19909372 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 4.2
• Topological Polar Surface Area: 58.6
• Molecular Weight: 293.4

Experimental Properties

• Color/Form: Powder
• Density: 1,1 g/cm3
• Melting Point: 52.0 to 62.0 deg-C
• Boiling Point: 492.7°C at 760 mmHg
• Flash Point: 190°C
• Refractive Index: 1.513
• Solubility: methanol: 100 mg/mL, clear to slightly hazy
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 58.56000
• LogP: 4.15850
• Solubility: Insoluble in water, soluble in alcohol and organic solvents
• FEMA: 2787 | NONANOYL 4-HYDROXY-3-METHOXYBENZYLAMIDE

Nonivamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3462 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： R25;R36/37/38
• Safety Instruction： S26-S45
• FLUKA BRAND F CODES：19
• RTECS：RA5998000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S45
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Nonivamide

Introduction to Nonivamide (CAS No. 2444-46-4)

Nonivamide, chemically known by the CAS number 2444-46-4, is a synthetic compound that has garnered significant attention in the field of pharmacology and biomedical research. This compound belongs to the class of nonapeptides and is renowned for its potent analgesic properties. Its unique molecular structure and biological activity have made it a subject of extensive study, particularly in the development of novel therapeutic agents.

The molecular formula of Nonivamide is C₂₁H₃₃N₃O₃, and it exhibits a molecular weight of approximately 381.51 g/mol. The compound’s primary characteristic is its ability to mimic the action of vanilloid receptors, which are involved in the transmission of pain signals in the nervous system. This mechanism of action has positioned Nonivamide as a promising candidate for treating various types of pain, including neuropathic and inflammatory pain.

In recent years, researchers have been exploring the potential applications of Nonivamide in clinical settings. One of the most compelling aspects of this compound is its high selectivity for vanilloid receptors, particularly VR1 (vanilloid receptor subtype 1), which is also known as TRPV1. This receptor is activated by heat, capsaicin, and other noxious stimuli, making it a key target for pain management.

A significant breakthrough in the study of Nonivamide has been its application in targeted drug delivery systems. Researchers have developed novel formulations that enhance the bioavailability and targeted release of Nonivamide, thereby improving its therapeutic efficacy. These advancements have opened up new avenues for treating chronic pain conditions that are often resistant to conventional analgesics.

The pharmacokinetic profile of Nonivamide has also been a focus of interest. Studies have shown that the compound exhibits rapid absorption and prolonged duration of action upon systemic administration. This makes it an attractive option for both acute and chronic pain management. Additionally, research indicates that Nonivamide has a low potential for systemic toxicity, which further supports its clinical viability.

Recent clinical trials have demonstrated the efficacy of Nonivamide in treating post-operative pain and neuropathic pain conditions. The results suggest that Nonivamide provides significant pain relief with a favorable safety profile compared to traditional analgesics. These findings have prompted further investigation into its use in other therapeutic contexts, such as cancer-related pain and fibromyalgia.

The synthesis and structural optimization of Nonivamide have also been areas of active research. Chemists have developed more efficient synthetic routes that allow for the production of high-purity Nonivamide on an industrial scale. Furthermore, modifications to its molecular structure have led to derivatives with enhanced pharmacological properties, including improved selectivity and reduced side effects.

In conclusion, Nonivamide (CAS No. 2444-46-4) represents a significant advancement in the field of pain management. Its unique mechanism of action, combined with its favorable pharmacokinetic profile, makes it a promising therapeutic agent for a variety of pain conditions. As research continues to uncover new applications and optimize its formulation, Nonivamide is poised to play an increasingly important role in modern medicine.